Cas no 33920-36-4 (N-(methylsulfonyl)-3-nitroBenzamide)
33920-36-4 structure
Product Name:N-(methylsulfonyl)-3-nitroBenzamide
CAS No:33920-36-4
MF:C8H8N2O5S
MW:244.224520683289
CID:2109856
PubChem ID:19603527
Update Time:2025-04-21
N-(methylsulfonyl)-3-nitroBenzamide Chemical and Physical Properties
Names and Identifiers
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- N-(methylsulfonyl)-3-nitroBenzamide
- 3-Nitro-N-(methanesulfonyl)phenylcarboxamide
- DA-06694
- 33920-36-4
- SCHEMBL6639356
- CRLHSMGRRDSIPC-UHFFFAOYSA-N
- 1-(Methylsulphonylaminocarbonyl)-3-nitrobenzene
-
- Inchi: 1S/C8H8N2O5S/c1-16(14,15)9-8(11)6-3-2-4-7(5-6)10(12)13/h2-5H,1H3,(H,9,11)
- InChI Key: CRLHSMGRRDSIPC-UHFFFAOYSA-N
- SMILES: S(C)(NC(C1C=CC=C(C=1)[N+](=O)[O-])=O)(=O)=O
Computed Properties
- Exact Mass: 244.01539253Da
- Monoisotopic Mass: 244.01539253Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 117Ų
N-(methylsulfonyl)-3-nitroBenzamide Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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